Cas no 7126-27-4 (4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid)

• Product Name: 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid
• CAS No: 7126-27-4
• MF: C₁₀H₁₂N₂O₆
• MW: 256.212082862854
• MDL: MFCD32263476
• CID: 1748285
• PubChem ID: 6072570
• Update Time: 2025-10-30

4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid
• N,N'-Ethylenebisdodecanamide
• N,N'-Aethandiyl-bis-maleamidsaeure
• Laurinsaeure-ethylendiamid
• N,N'-(1,2-Ethanediyl)bis(dodecanamide)
• N,N'-Aethandiyl-bis-lauramid
• ethylene bisdodecanamide
• N-(2-dodecanoylaminoethyl)dodecanamide
• N,N'-bis(dodecanoyl)-1,2-ethylenediamine
• N,N'-(1,2-Ethanediyl)bis(lauric amide)
• N,N'-bis(3-carboxy-1-oxo-2-prop-2-enyl)ethylenediamine
• dodecanamide, N,N'-1,2-ethanediylbis-
• Dodecanamide, N,N-1,2-ethanediylbis-
• N,N'-ethanediyl-bis-maleamic acid
• N,N'-Ethylenebis(lauric amide)
• N,N'-Ethylenedimaleamic acid
• N,N'-ethanediyl-bis-lauramide
• N,N'-Ethylenebisdodecanamide; N,N'-Aethandiyl-bis-maleamidsaeure; Laurinsaeure-ethylendiamid; N,N'-(1,2-Ethanediyl)bis(dodecanamide); N,N'-Aethandiyl-bis-lauramid; ethylene bisdodecanamide; N-(2-dodecanoylaminoethyl)dodecanamide; N,N'-bis(dodecanoyl)-1,2-ethylenediamine; N,N'-(1,2-Ethanediyl)bis(lauric amide); N,N'-bis(3-carboxy-1-oxo-2-prop-2-enyl)ethylenediamine; dodecanamide, N,N'-1,2-ethanediylbis-; Dodecanamide, N,N-1,2-ethanediylb
• 3-[2-(3-carboxyprop-2-enoylamino)ethylcarbamoyl]prop-2-enoic acid
• NSC47048
• D86934
• 4,4'-(Ethane-1,2-diylbis(azanediyl))bis(4-oxobut-2-enoic acid)
• NSC-47048
• 7126-27-4
• 63321-72-2
• SCHEMBL10578491
• (E)-4-[2-[[(E)-3-Carboxyprop-2-enoyl]amino]ethylamino]-4-oxobut-2-enoic acid

• MDL： MFCD32263476
• Inchi： 1S/C10H12N2O6/c13-7(1-3-9(15)16)11-5-6-12-8(14)2-4-10(17)18/h1-4H,5-6H2,(H,11,13)(H,12,14)(H,15,16)(H,17,18)/b3-1+,4-2+
• InChI Key： OYNNHEMQCZQNEW-ZPUQHVIOSA-N
• SMILES： O=C(/C=C/C(=O)O)NCCNC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 256.06956
• Monoisotopic Mass: 256.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: -1.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.408
• Boiling Point: 712.1°C at 760 mmHg
• Flash Point: 384.5°C
• Refractive Index: 1.56
• PSA: 132.8
• LogP: -0.71780

Additional information on 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid

Introduction to 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid (CAS No. 7126-27-4)

4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid, identified by its Chemical Abstracts Service (CAS) number 7126-27-4, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of considerable interest in both academic research and industrial development. Its unique structural features, including the presence of an amide linkage, an enone group, and multiple functional moieties, contribute to its versatility in chemical modifications and biological interactions.

The molecular structure of 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid consists of a central four-carbon backbone with an ester group at one end and an amine group at the other. The presence of the 3-carboxyprop-2-enoylamino moiety introduces both acidic and basic properties, making the compound amphoteric and capable of forming salt forms under varying pH conditions. This characteristic is particularly useful in drug formulation, where solubility and stability are critical factors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid structure has been explored for its potential as a lead compound in the synthesis of bioactive molecules. Its ability to interact with various enzymes and receptors has led to investigations into its role as an intermediate in the synthesis of pharmacologically active agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The enone group within its structure can participate in Michael additions and other nucleophilic reactions, allowing for the facile introduction of additional functional groups that can enhance binding affinity or selectivity. This property has been leveraged in the design of molecules that target specific disease-related pathways, such as those involved in cancer progression or neuroinflammatory conditions.

Recent studies have highlighted the compound's relevance in the context of drug discovery. Researchers have utilized 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid as a scaffold for generating derivatives with improved pharmacokinetic profiles. By modifying its core structure, scientists have been able to develop compounds that exhibit enhanced solubility, reduced toxicity, and improved metabolic stability. These advancements underscore the importance of this molecule as a building block in medicinal chemistry.

The synthesis of 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the enone ring through condensation reactions, followed by functionalization at various positions to introduce the desired substituents. The presence of both carboxylic acid and amine groups necessitates careful handling to prevent unwanted side reactions, such as over-acidification or over-alkylation.

In terms of biological activity, preliminary studies have suggested that derivatives of 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The compound's ability to interact with biological targets such as kinases or proteases has been investigated in vitro, revealing potential therapeutic benefits in conditions where these enzymes play a pathological role. While further research is needed to fully elucidate its mechanism of action, these findings are promising for future drug development efforts.

The chemical diversity inherent in 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid also makes it a valuable tool for medicinal chemists seeking to explore new chemical space. By systematically varying substituents on its core structure, researchers can generate libraries of compounds with tailored properties for use in high-throughput screening campaigns. This approach has been successful in identifying novel leads with therapeutic potential across multiple disease areas.

The compound's stability under various storage conditions is another critical consideration for its practical application. Studies have demonstrated that 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid remains stable when stored at controlled temperatures away from moisture and light. However, prolonged exposure to extreme conditions may lead to degradation or polymerization reactions, necessitating proper handling protocols during synthesis and storage.

From an industrial perspective, the scalability of synthesizing 4-[2-(3-carboxyprop-2-enoylamino)ethylamino]-4-oxobut-2-enoic Acid is an important factor for its commercial viability. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields. These developments are crucial for ensuring that pharmaceutical companies can access sufficient quantities of this compound for further research and development purposes.

The environmental impact associated with the production and use of 4-[2-(3-carboxypropyl)-1H-indazolizinyl]acetic acid derivatives, including those derived from CAS No 71262704, must also be considered. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being increasingly applied to ensure that processes are sustainable and environmentally responsible.

In conclusion,CAS No 71262704 plays a significant role in modern pharmaceutical research due to its structural complexity and biological relevance, providing a versatile scaffold for drug discovery efforts aimed at addressing various diseases worldwide, including those related to inflammation, neurodegeneration,and metabolic disorders, among others, demonstrating considerable promise as both an intermediate substance within medicinal chemistry pipelines,and as a precursor toward novel therapeutics,with ongoing studies continuing to unravel new applications,and functionalities,ensuring this molecule remains at forefront within chemical biology research landscape.